Cas no 69389-96-4 (Phenol,4-[2-(ethylamino)propyl]-)
Phenol,4-[2-(ethylamino)propyl]- is a phenolic compound featuring an ethylamino-propyl substituent at the para position of the phenol ring. This structural configuration imparts unique physicochemical properties, including enhanced solubility in polar solvents and potential reactivity as an intermediate in organic synthesis. The ethylamino-propyl moiety may contribute to improved bioavailability or binding affinity in certain applications, making it useful in pharmaceutical or agrochemical research. Its phenolic group allows for further functionalization, enabling derivatization for tailored applications. The compound's stability under standard conditions ensures reliable handling and storage. Its precise synthesis and purity are critical for reproducible results in specialized chemical processes.
69389-96-4 structure
Product Name:Phenol,4-[2-(ethylamino)propyl]-
CAS No:69389-96-4
MF:C11H17NO
MW:179.258783102036
CID:510421
PubChem ID:129646
Update Time:2025-05-27
Phenol,4-[2-(ethylamino)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-[2-(ethylamino)propyl]-
- 4-hydroxyethylamphetamine
- Phenol, 4-(2-(ethylamino)propyl)-
- DTXSID00989200
- AKOS017531603
- 4-[2-(ethylamino)propyl]phenol
- p-Heap
- EN300-8142016
- 69389-96-4
-
- Inchi: 1S/C11H17NO/c1-3-12-9(2)8-10-4-6-11(13)7-5-10/h4-7,9,12-13H,3,8H2,1-2H3
- InChI Key: UKAILBXLEBDNCN-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)CC(C)NCC
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
Phenol,4-[2-(ethylamino)propyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8142016-0.05g |
4-[2-(ethylamino)propyl]phenol |
69389-96-4 | 90.0% | 0.05g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-8142016-0.1g |
4-[2-(ethylamino)propyl]phenol |
69389-96-4 | 90.0% | 0.1g |
$301.0 | 2025-03-21 | |
| Enamine | EN300-8142016-0.25g |
4-[2-(ethylamino)propyl]phenol |
69389-96-4 | 90.0% | 0.25g |
$431.0 | 2025-03-21 | |
| Enamine | EN300-8142016-0.5g |
4-[2-(ethylamino)propyl]phenol |
69389-96-4 | 90.0% | 0.5g |
$679.0 | 2025-03-21 | |
| Enamine | EN300-8142016-1.0g |
4-[2-(ethylamino)propyl]phenol |
69389-96-4 | 90.0% | 1.0g |
$871.0 | 2025-03-21 | |
| Enamine | EN300-8142016-2.5g |
4-[2-(ethylamino)propyl]phenol |
69389-96-4 | 90.0% | 2.5g |
$1707.0 | 2025-03-21 | |
| Enamine | EN300-8142016-5.0g |
4-[2-(ethylamino)propyl]phenol |
69389-96-4 | 90.0% | 5.0g |
$2525.0 | 2025-03-21 | |
| Enamine | EN300-8142016-10.0g |
4-[2-(ethylamino)propyl]phenol |
69389-96-4 | 90.0% | 10.0g |
$3746.0 | 2025-03-21 | |
| Aaron | AR006FSC-50mg |
Phenol,4-[2-(ethylamino)propyl]- |
69389-96-4 | 90% | 50mg |
$303.00 | 2025-02-14 | |
| Aaron | AR006FSC-100mg |
Phenol,4-[2-(ethylamino)propyl]- |
69389-96-4 | 90% | 100mg |
$439.00 | 2025-02-14 |
Phenol,4-[2-(ethylamino)propyl]- Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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